(7R)-3-[[(1,3,4-Thiadiazol-2-yl)thio]methyl]-7-formylamino-7β-[[(4-hydroxyphenyl)[[(4-ethyl-2,3-diox
(7R)-3-[[(1,3,4-Thiadiazol-2-yl)thio]methyl]-7-formylamino-7β-[[(4-hydroxyphenyl)[[(4-ethyl-2,3-diox
Brand Name:
Vulcanchem
CAS No.:
137624-13-6
VCID:
VC0148280
InChI:
InChI=1S/C26H26N8O9S3.Na/c1-2-32-7-8-33(20(39)19(32)38)24(43)29-16(13-3-5-15(36)6-4-13)18(37)30-26(27-11-35)22(42)34-17(21(40)41)14(9-44-23(26)34)10-45-25-31-28-12-46-25;/h3-6,11-12,16,23,36H,2,7-10H2,1H3,(H,27,35)(H,29,43)(H,30,37)(H,40,41);/q;+1/p-1/t16?,23-,26-;/m1./s1
SMILES:
CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=C(C=C2)O)C(=O)NC3(C4N(C3=O)C(=C(CS4)CSC5=NN=CS5)C(=O)O)N=C[O-].[Na+]
Molecular Formula:
C26H25N8NaO9S3
Molecular Weight:
712.703
(7R)-3-[[(1,3,4-Thiadiazol-2-yl)thio]methyl]-7-formylamino-7β-[[(4-hydroxyphenyl)[[(4-ethyl-2,3-diox
CAS No.: 137624-13-6
Main Products
VCID: VC0148280
Molecular Formula: C26H25N8NaO9S3
Molecular Weight: 712.703
CAS No. | 137624-13-6 |
---|---|
Product Name | (7R)-3-[[(1,3,4-Thiadiazol-2-yl)thio]methyl]-7-formylamino-7β-[[(4-hydroxyphenyl)[[(4-ethyl-2,3-diox |
Molecular Formula | C26H25N8NaO9S3 |
Molecular Weight | 712.703 |
IUPAC Name | sodium;N-[(6R,7S)-2-carboxy-7-[[2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-(4-hydroxyphenyl)acetyl]amino]-8-oxo-3-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]methanimidate |
Standard InChI | InChI=1S/C26H26N8O9S3.Na/c1-2-32-7-8-33(20(39)19(32)38)24(43)29-16(13-3-5-15(36)6-4-13)18(37)30-26(27-11-35)22(42)34-17(21(40)41)14(9-44-23(26)34)10-45-25-31-28-12-46-25;/h3-6,11-12,16,23,36H,2,7-10H2,1H3,(H,27,35)(H,29,43)(H,30,37)(H,40,41);/q;+1/p-1/t16?,23-,26-;/m1./s1 |
Standard InChIKey | LQAFAFTZERNZGV-LACMFEBBSA-M |
SMILES | CCN1CCN(C(=O)C1=O)C(=O)NC(C2=CC=C(C=C2)O)C(=O)NC3(C4N(C3=O)C(=C(CS4)CSC5=NN=CS5)C(=O)O)N=C[O-].[Na+] |
Last Modified | Aug 20 2021 |
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